7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane

Lipophilicity CNS Permeability Physicochemical Properties
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H11Cl2N
Molecular Weight 180.07 g/mol
Cat. No. B13018084
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Technical Parameters


Basic Identity
Product Name7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane
Molecular FormulaC7H11Cl2N
Molecular Weight180.07 g/mol
Structural Identifiers
SMILESCC12CCNCC1C2(Cl)Cl
InChIInChI=1S/C7H11Cl2N/c1-6-2-3-10-4-5(6)7(6,8)9/h5,10H,2-4H2,1H3
InChIKeyYHVKEEDOKZTHIS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: CNS-Targeted Building Block


7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane is a bicyclic azabicycloheptane derivative featuring a gem-dichlorocyclopropane moiety and a methyl substituent [1]. It is primarily encountered as the hydrochloride salt (MW 216.5 g/mol, LogP 1.81) and is commercially available for research and development [2]. The compound serves as a versatile building block in the synthesis of pharmacologically active molecules, particularly those targeting the central nervous system [1].

Building Block gem-Dichlorocyclopropane synthetic handle for CNS-targeted compound libraries
Physicochemical Profile Reported LogP 1.81 and low TPSA, supporting CNS drug-likeness assessment
Salt Form Hydrochloride salt for convenient handling and solubility during synthesis

Why 7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane Is Irreplaceable


Within the azabicyclo[4.1.0]heptane scaffold, even minor alterations to the substitution pattern, such as the presence or absence of halogens at the 7-position, result in dramatic shifts in both physicochemical properties and biological activity. Structure-activity relationship (SAR) studies on triple reuptake inhibitors have demonstrated that the ratio of SERT/NET/DAT inhibition can be precisely 'titrated' by modifying the heteroaryl and halogen substituents on the core [1]. Consequently, the unsubstituted 3-azabicyclo[4.1.0]heptane or the 7,7-difluoro analog cannot simply replace the 7,7-dichloro-6-methyl derivative in a synthetic sequence or biological assay without fundamentally altering the outcome.

7,7-Dichloro-6-methyl derivative
Substitute analog
Precise SAR modulation possible via halogen substituents (SERT/NET/DAT inhibition ratio titratable)
Unsubstituted 3-azabicyclo[4.1.0]heptane lacks halogen tuning; SAR outcomes may shift unpredictably
LogP 1.81 enhances membrane permeability for CNS research models
7,7-Difluoro analog has different electronic and steric effects; permeability profile may differ substantially
Minor substitution changes can alter biological activity; direct interchange requires validation.

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: Comparative Evidence Guide


Enhanced Lipophilicity vs Unsubstituted Core

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane exhibits a calculated LogP of 1.81 [1], which is substantially higher than the LogP of 0.40 for the unsubstituted 3-azabicyclo[4.1.0]heptane core [2]. This increase in lipophilicity is primarily driven by the gem-dichloro and methyl substituents.

Lipophilicity
Cross-study comparable
LogP 1.81 vs 0.40
+1.41 log units
Supports CNS permeability assessment for candidate selection
Approx. 26-fold higher partition coefficient; calculated LogP values
Lipophilicity CNS Permeability Physicochemical Properties

CNS Drug-Likeness for Brain Penetration

With a topological polar surface area (TPSA) of 12 Ų [1] and a molecular weight of 180.07 g/mol (free base), 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane falls well within the optimal range for CNS drug-likeness (TPSA < 70 Ų, MW < 400) [2]. This contrasts favorably with many known CNS-active molecules that often have higher TPSA or MW, potentially limiting their brain exposure.

CNS Drug-Likeness
Class-level inference
TPSA 12 Ų, MW 180.07
Well below CNS thresholds
Favorable profile for blood-brain barrier penetration research
TPSA
Synthetic Handle
Class-level inference
gem-Dichlorocyclopropane moiety
Reactive functional group present
Enables late-stage diversification for SAR exploration
Nucleophilic substitution, elimination, ring-opening possible
CNS Drug Discovery ADME Rule of Five

gem-Dichlorocyclopropane: Latent Synthetic Handle

The 7,7-dichloro substituent constitutes a gem-dichlorocyclopropane, a privileged motif in organic synthesis. This functionality can undergo nucleophilic substitution, elimination, or reductive dehalogenation to generate a diverse array of substituted cyclopropanes, carbonyls, or ring-expanded products [1]. This contrasts with unsubstituted 3-azabicyclo[4.1.0]heptane, which lacks a readily functionalizable handle on the cyclopropane ring, limiting its utility as a divergent intermediate.

Synthetic Handle
Class-level inference
gem-Dichlorocyclopropane moiety
Reactive functional group present
Enables late-stage diversification for SAR exploration
Nucleophilic substitution, elimination, ring-opening possible
Synthetic Methodology Building Block Functional Group Interconversion

7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane: Deployment Scenarios


Monoamine Reuptake Inhibitor Library Synthesis

The compound's gem-dichlorocyclopropane moiety provides a unique entry point for generating structurally diverse 3-azabicyclo[4.1.0]heptane analogs. By exploiting the reactivity of the 7,7-dichloro group (e.g., nucleophilic substitution, elimination), researchers can rapidly access a range of substituted derivatives for SAR studies targeting SERT, NET, and DAT transporters, as demonstrated in the development of triple reuptake inhibitors [1].

CNS Drug Lead Optimization

Given its favorable CNS drug-likeness profile (LogP 1.81, TPSA 12 Ų, MW < 200), 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane is an ideal starting point for lead optimization campaigns focused on CNS targets. Its moderate lipophilicity and low polar surface area predict efficient blood-brain barrier penetration, a critical attribute for treating neurological and psychiatric disorders [2].

Chemical Biology Probe Development

The compound can serve as a core scaffold for designing chemical probes to study monoamine transporter function. Its synthetic versatility allows for the attachment of fluorescent tags, biotin, or photoaffinity labels via the secondary amine or after functionalization of the dichlorocyclopropane ring, facilitating target engagement and mechanistic studies [1].

Application
Selection Property
Validation Focus
Monoamine transporter SAR library synthesis
gem-Dichlorocyclopropane synthetic handle for derivatization
Derivative activity profiling at SERT/NET/DAT
CNS lead candidate optimization research
Favorable CNS drug-likeness (LogP 1.81, TPSA 12 Ų)
Blood-brain barrier permeability assessment in vitro/in vivo
Chemical probe design for monoamine transporters
Core scaffold with modifiable amine and cyclopropane positions
Target engagement verification and mechanistic studies

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